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Compound of Interest

Compound Name: EG01377 dihydrochloride

Cat. No.: B8117631 Get Quote

For researchers, scientists, and drug development professionals, ensuring a safe laboratory

environment is paramount. This guide provides essential safety and logistical information for

the handling of EG01377 dihydrochloride, a potent and selective inhibitor of neuropilin-1

(NRP1). Adherence to these protocols is critical to mitigate risks and ensure the integrity of

your research.

EG01377 dihydrochloride is a valuable tool in antiangiogenic, antimigratory, and antitumor

research.[1][2] However, as with any active pharmaceutical ingredient (API), its handling

requires a thorough understanding of its properties and the implementation of rigorous safety

measures. While a comprehensive toxicological profile for EG01377 dihydrochloride is not

fully established, preliminary information suggests it should be handled as a corrosive and

harmful substance.[3] Therefore, a cautious and proactive approach to safety is essential.

Chemical and Physical Properties
A clear understanding of the physical and chemical properties of EG01377 dihydrochloride is

the foundation of safe handling.
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Property Value Source

Molecular Formula C₂₆H₃₂Cl₂N₆O₆S₂ [2][4]

Molecular Weight 659.60 g/mol [2][4]

Appearance Solid MedChemExpress

Purity 98.98% [1]

Storage and Stability
Proper storage is crucial to maintain the integrity and stability of EG01377 dihydrochloride.

Condition Duration Notes Source

-80°C 6 months
Stored under nitrogen,

away from moisture.
[1]

-20°C 1 month
Stored under nitrogen,

away from moisture.
[1]

Operational Plan: From Receipt to Disposal
A systematic approach to handling EG01377 dihydrochloride minimizes the risk of exposure

and contamination.

Receiving and Inspection
Upon receipt, visually inspect the container for any signs of damage or leakage.

Verify that the product name and CAS number (2749438-61-5) on the label match your

order.

Log the receipt of the compound in your chemical inventory system.

Personal Protective Equipment (PPE)
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Given the corrosive and potentially harmful nature of EG01377 dihydrochloride, a

comprehensive suite of PPE is mandatory.

PPE Category Specification Rationale

Hand Protection
Chemical-resistant gloves

(e.g., nitrile).
To prevent skin contact.

Eye Protection
Safety goggles or a face

shield.

To protect eyes from dust

particles and splashes.

Body Protection
A lab coat or chemical-

resistant suit.

To prevent contamination of

personal clothing.

Respiratory Protection

Use in a well-ventilated area. A

respirator may be necessary

for handling large quantities or

if dust is generated.

To prevent inhalation of the

powdered compound.

Weighing and Aliquoting
All handling of the solid compound should be performed in a certified chemical fume hood or

a glove box to prevent inhalation of dust.

Use dedicated spatulas and weighing boats.

Clean all equipment thoroughly after use.

Solution Preparation
EG01377 dihydrochloride is soluble in DMSO.[2]

When preparing stock solutions, add the solvent to the solid slowly to avoid splashing.

For in vivo studies, specific solvent systems are recommended, such as a mixture of DMSO,

PEG300, Tween-80, and saline.[1]

Experimental Use
Clearly label all solutions containing EG01377 dihydrochloride.
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When conducting experiments, ensure that all procedures are performed in a designated

and well-ventilated area.

Avoid generating aerosols.

Emergency Procedures
In the event of an exposure or spill, immediate and appropriate action is critical.

Exposure Route First Aid Measures

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Seek immediate

medical attention.[3]

Skin Contact

Immediately flush skin with plenty of water for at

least 15 minutes while removing contaminated

clothing and shoes. Seek medical attention.[3]

Inhalation

Remove from exposure and move to fresh air

immediately. If not breathing, give artificial

respiration. If breathing is difficult, give oxygen.

Seek medical attention.[3][5]

Ingestion

Do NOT induce vomiting. Never give anything

by mouth to an unconscious person. Rinse

mouth with water. Seek immediate medical

attention.[3]

In case of a spill:

Evacuate the area.

Wear appropriate PPE, including respiratory protection.

Cover the spill with an inert absorbent material.

Carefully sweep up the material and place it in a sealed, labeled container for disposal.
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Clean the spill area with a suitable decontamination solution.

Disposal Plan
All waste containing EG01377 dihydrochloride must be treated as hazardous chemical waste.

Solid Waste: Collect unused powder, contaminated weighing boats, and contaminated PPE

in a dedicated, sealed, and clearly labeled hazardous waste container.

Liquid Waste: Collect all solutions containing EG01377 dihydrochloride in a separate,

sealed, and clearly labeled hazardous waste container.

Disposal: Arrange for the disposal of all hazardous waste through your institution's

environmental health and safety (EHS) office or a licensed hazardous waste disposal

company. Do not dispose of this chemical down the drain or in the regular trash.

Safe Handling Workflow
The following diagram outlines the key steps for the safe handling of EG01377
dihydrochloride.
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Safe Handling Workflow for EG01377 Dihydrochloride

By adhering to these guidelines, researchers can confidently and safely utilize EG01377
dihydrochloride in their work, fostering a culture of safety and scientific excellence.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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